Cas no 1806040-28-7 (4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine)

• Product Name: 4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine
• CAS No: 1806040-28-7
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4851811
• Update Time: 2025-05-20

4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine

• Inchi： 1S/C8H8F3NO2/c1-13-5-3-4(7(10)11)6(9)8(12-5)14-2/h3,7H,1-2H3
• InChI Key： HHTDRBRXRGTLRC-UHFFFAOYSA-N
• SMILES： FC1C(=NC(=CC=1C(F)F)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.2
• Topological Polar Surface Area: 31.4

Additional information on 4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine

Professional Introduction to 4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine (CAS No. 1806040-28-7)

4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1806040-28-7, has garnered attention due to its unique structural features and its role as a key intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms and methoxy groups in its structure contributes to its reactivity and makes it a valuable candidate for further exploration in drug discovery.

The compound's molecular structure consists of a pyridine ring substituted with a difluoromethyl group at the 4-position, two dimethoxy groups at the 2- and 6-positions, and a single fluoropyridine moiety at the 3-position. This arrangement imparts distinct electronic and steric properties, making it an attractive scaffold for designing novel compounds with enhanced pharmacological properties. The fluorine atoms, in particular, are known to influence metabolic stability, binding affinity, and overall bioavailability of drug candidates.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate biological pathways effectively. Studies have demonstrated that the introduction of fluorine atoms can lead to improved binding interactions with biological targets, increased resistance to enzymatic degradation, and enhanced lipophilicity. These characteristics are particularly valuable in the development of small-molecule drugs targeting complex diseases such as cancer, inflammation, and infectious disorders.

The synthesis of 4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group interconversions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired fluorinated moieties efficiently. The challenge lies in controlling regioselectivity and minimizing side reactions, which can be achieved through careful selection of reaction conditions and catalysts.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes overexpressed in cancer cells. The ability to modify specific positions on the pyridine ring allows for fine-tuning of biological activity, making it a versatile tool for medicinal chemists.

The pharmacological profile of 4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine has been explored through both computational modeling and experimental studies. Computational approaches such as molecular docking have been used to predict how this compound interacts with biological targets like protein kinases and G protein-coupled receptors (GPCRs). These studies provide insights into potential binding modes and help guide the design of next-generation analogs with improved efficacy.

In experimental settings, researchers have synthesized various derivatives of this compound and evaluated their biological activity using cell-based assays and animal models. Some derivatives have demonstrated potent inhibitory effects against specific enzymes while maintaining good selectivity over closely related targets. This selectivity is crucial for minimizing side effects in therapeutic applications. Additionally, the metabolic stability of these compounds has been assessed through liver microsome studies, providing valuable information on their potential for clinical development.

The agrochemical industry has also shown interest in fluorinated pyridines due to their potential as intermediates in the synthesis of pesticides and herbicides. The unique electronic properties of these compounds can enhance their interaction with biological targets in pests, leading to more effective control strategies. Furthermore, the environmental impact of these compounds has been carefully evaluated to ensure they meet safety standards for agricultural use.

The future prospects for 4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine are promising as research continues to uncover new applications for fluorinated heterocycles. Advances in synthetic methodologies will likely enable the production of more complex derivatives with tailored properties for specific applications. Additionally, collaborations between academia and industry will be essential for translating laboratory findings into tangible therapeutic or agrochemical products.

In conclusion, CAS No. 1806040-28-7, corresponding to 4-(Difluoromethyl)-2,6-dimethoxy-3-fluoropyridine, represents a significant advancement in fluorinated pyridine chemistry. Its unique structural features make it a valuable intermediate for drug discovery and agrochemical development. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs and improving agricultural practices worldwide.